Cas no 6584-78-7 (2,3-Heptanedione, 6-methyl-)

• Product Name: 2,3-Heptanedione, 6-methyl-
• CAS No: 6584-78-7
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 397183
• PubChem ID: 21840710
• Update Time: 2025-04-19

2,3-Heptanedione, 6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,3-Heptanedione, 6-methyl-
• 6-methylheptane-2,3-dione
• SCHEMBL12077143
• 6584-78-7
• DTXSID80618703

• Inchi： 1S/C8H14O2/c1-6(2)4-5-8(10)7(3)9/h6H,4-5H2,1-3H3
• InChI Key： AAXZUVHMTFZSFQ-UHFFFAOYSA-N
• SMILES： O=C(C(C)=O)CCC(C)C

Computed Properties

• Exact Mass: 142.09942
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14